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Compound of Interest

Compound Name: 3,4-Diaminoanisole sulfate

Cat. No.: B15222849

This technical guide provides an in-depth overview of diaminoanisole compounds, with a
specific focus on the distinction between 3,4-diaminoanisole and the more extensively
documented 2,4-diaminoanisole and its sulfate salt. This document is intended for researchers,
scientists, and professionals in drug development and chemical manufacturing.

Chemical Identification and Properties

There is often confusion between the isomers of diaminoanisole. The following tables
summarize the key identifiers and physical and chemical properties for 3,4-Diaminoanisole and
2,4-Diaminoanisole and its commonly referenced sulfate salt.

Table 1: Chemical Identifiers
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2,4-Diaminoanisole

Identifier 3,4-Diaminoanisole 2,4-Diaminoanisole

Sulfate
CAS Number 102-51-2 615-05-4[1] 39156-41-7[1][2]
Molecular Formula C7H10N20[3] C7H10N20[1] C7H12N205S[4][5]

Molecular Weight 138.17 g/mol [6] 138.17 g/mol [6] 236.25 g/mol [6][7]
4-Methoxy-o-
o 4-Methoxy-m- C.1. 76051, Pelagol
phenylenediamine, N
Synonyms o ] phenylenediamine, Grey SLA, Durafur
3,4-Diaminoanisole
Pelagol L, Furro L[1] Brown MN[2][6]
sulfate[3]
EC Number Not Available 210-406-1[1] 228-290-6[8]
RTECS Number ST2690000 BZ8580500[1] Not Available

Table 2: Physical and Chemical Properties

2,4-Diaminoanisole

Property 3,4-Diaminoanisole 2,4-Diaminoanisole
Sulfate
] Colorless needles[1] Off-white to violet or
Appearance Not Available
[9] dark brown powder[2]
. . _ 189-192 °C
Melting Point Not Available 67.5 °C[6]
(decomposes)[2]
Boiling Point Not Available Not Available Not Available
- ) Soluble in diethyl Soluble in water and
Solubility Not Available

ether[6]

ethanol[6]

Logical Relationship of Diaminoanisole Compounds

The following diagram illustrates the relationship between the different diaminoanisole

compounds and their respective identifiers.
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Logical Relationship of Diaminoanisole Compounds

3,4-Diaminoanisole 2,4-Diaminoanisole
3,4-Diaminoanisole 2,4-Diaminoanisole
(4-Methoxy-o-phenylenediamine) (4-Methoxy-m-phenylenediamine)

CAS: 102-51-2 CAS: 615-05-4 2,4-Diaminoanisole Sulfate

CAS: 39156-41-7

Click to download full resolution via product page

Caption: Relationship between Diaminoanisole isomers and their salts.

Experimental Applications and Protocols

Historically, 2,4-Diaminoanisole and its sulfate salt were primarily used as components in
oxidative hair and fur dye formulations.[10] In these applications, it acts as a dye intermediate
that reacts to form stable color molecules within the hair shaft.[11]

Conceptual Workflow: Hair Dye Formulation

The following diagram outlines a simplified, conceptual workflow for the use of 2,4-
Diaminoanisole Sulfate in a hair dye formulation.
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Conceptual Workflow for Hair Dye Formulation
Start:

2.,4-Diaminoanisole Sulfate
(Intermediate)

Mixing:
Combine with developer
(e.g., hydrogen peroxide)
and other dye precursors

Application:
Apply mixture to hair

Oxidation Reaction:
Dye intermediates oxidize

and couple to form
larger color molecules

Final Product:
Stable color
developed within
the hair shaft

Click to download full resolution via product page
Caption: Workflow for 2,4-Diaminoanisole Sulfate in hair dyes.

Toxicological and Safety Information

2,4-Diaminoanisole and its sulfate salt have been the subject of extensive toxicological studies.
It is classified as harmful if swallowed, in contact with skin, or if inhaled.[7][8] Furthermore, it is
suspected of causing genetic defects and may cause cancer.[7][8][12]

Table 3: Hazard Statements and Precautionary Measures
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Hazard Statement Code Reference
Harmful if swallowed H302 [71181[12]
Harmful in contact with skin H312 [718]
Harmful if inhaled H332 [718]
Suspected of causing genetic

H341 [12]
defects
May cause cancer H350 [71181[12]
Toxic to aquatic life with long

H411 [12]

lasting effects

Precautionary Statements:

e P201: Obtain special instructions before use.[8]

e P261: Avoid breathing dust.[7][8]

e P273: Avoid release to the environment.[12]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[7][8][12]
e P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[7][12]

e P302 + P352 + P312: IF ON SKIN: Wash with plenty of water. Call a POISON CENTER/
doctor if you feel unwell.[8]

e P405: Store locked up.[7][12]

e P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.[7][12]

Studies in experimental animals have shown that dietary administration of 2,4-diaminoanisole
sulfate caused thyroid-gland cancer in rats and mice.[10] As a result of these findings, its use in
hair dyes was voluntarily discontinued in the late 1970s and early 1980s.[10]
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Synthesis and Manufacturing

The synthesis of 2,4-Diaminoanisole was first reported in 1913, involving the reduction of 2,4-
dinitroanisole.[6] While detailed, proprietary manufacturing protocols are not publicly available,
the general synthetic route involves the reduction of a dinitro precursor. Similar reduction
processes are common in the synthesis of aromatic amines. For instance, the reduction of
dinitro compounds to diamino compounds is a key step in the production of various chemical
intermediates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15222849#3-4-diaminoanisole-sulfate-cas-number-
and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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